Cas no 1020719-84-9 (Sulfamerazine-d)

• Product Name: Sulfamerazine-d
• CAS No: 1020719-84-9
• MF: C₁₁H₁₂N₄O₂S
• MW: 268.33
• CID: 2086550
• PubChem ID: 45040439
• Update Time: 2025-07-16

Sulfamerazine-d Chemical and Physical Properties

Names and Identifiers

• Sulfamerazine-d4
• Sulfamerazine D4
• Sulfamerazine-d
• Benzene-2,3,5,6-d4-sulfonamide, 4-amino-N-(4-methyl-2-pyrimidinyl)-; Sulfamerazine D4
• DA-58169
• Sulfamerazine-d4 (benzene-d4)
• CS-0111499
• AKOS040739352
• 127-79-7 (unlabeled)
• F91328
• 1ST4020
• HY-B0512S
• 1020719-84-9
• 4-amino-N-(4-methylpyrimidin-2-yl)(?H?)benzene-1-sulfonamide
• 4-amino-2,3,5,6-tetradeuterio-N-(4-methylpyrimidin-2-yl)benzenesulfonamide

• Inchi： InChI=1S/C11H12N4O2S/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)/i2D,3D,4D,5D
• InChI Key： QPPBRPIAZZHUNT-QFFDRWTDSA-N
• SMILES： CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 268.093204g/mol
• Monoisotopic Mass: 268.093204g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 268.33g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on Sulfamerazine-d

Introduction to Sulfamerazine-d (CAS No. 1020719-84-9)

Sulfamerazine-d, a derivative of sulfamerazine with the chemical identifier CAS No. 1020719-84-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in various therapeutic domains. Sulfamerazine-d, characterized by its sulfonamide group, exhibits a high degree of specificity and efficacy, making it a promising candidate for further research and development.

The molecular structure of Sulfamerazine-d incorporates a modified sulfonamide moiety, which enhances its pharmacological activity while minimizing side effects. This modification has been strategically designed to improve solubility and bioavailability, ensuring better absorption and distribution within the body. The compound's ability to interact with biological targets at a molecular level has opened new avenues for treating a range of medical conditions.

Recent studies have highlighted the potential of Sulfamerazine-d in combating various infectious diseases. Its mechanism of action involves inhibiting bacterial enzymes that are crucial for bacterial survival and replication. This makes it particularly effective against gram-negative bacteria, which are known to be resistant to many conventional antibiotics. The compound's broad-spectrum activity has been demonstrated in both in vitro and in vivo experiments, showcasing its versatility as an antimicrobial agent.

In addition to its antimicrobial properties, Sulfamerazine-d has shown promise in the treatment of inflammatory conditions. Research indicates that the sulfonamide group in its structure can modulate inflammatory pathways, thereby reducing inflammation and associated symptoms. This dual functionality as an antimicrobial and anti-inflammatory agent makes Sulfamerazine-d a valuable compound for developing novel therapeutic strategies.

The synthesis of Sulfamerazine-d involves a series of carefully controlled chemical reactions that ensure high purity and yield. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and environmentally friendly. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques allows for precise purification and characterization of the compound.

One of the most intriguing aspects of Sulfamerazine-d is its potential application in drug delivery systems. Researchers are exploring novel formulations that can enhance its bioavailability and targeted delivery to specific sites within the body. Nanoparticle-based drug delivery systems, in particular, have shown great promise in improving the efficacy of Sulfamerazine-d by ensuring sustained release and targeted action.

The pharmacokinetic profile of Sulfamerazine-d has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary findings suggest that the compound exhibits rapid absorption after oral administration, with a half-life that allows for prolonged therapeutic effects. This makes it suitable for once-daily dosing regimens, improving patient compliance and convenience.

Regulatory considerations are also crucial in the development of Sulfamerazine-d. Compliance with international standards such as Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality control measures before being approved for clinical use. Preclinical studies are ongoing to evaluate its safety profile and efficacy in human trials, which are essential steps before it can be widely adopted as a therapeutic agent.

The economic impact of developing Sulfamerazine-d cannot be overstated. Its potential to address unmet medical needs in infectious diseases and inflammatory conditions could lead to significant cost savings in healthcare systems worldwide. By offering an alternative to existing treatments, Sulfamerazine-d could reduce reliance on antibiotics that are becoming increasingly resistant due to overuse.

Future research directions for Sulfamerazine-d include exploring its synergistic effects when combined with other drugs or therapies. Combination therapy has been shown to enhance treatment outcomes by targeting multiple pathways simultaneously. Additionally, investigating its potential role in treating chronic inflammatory diseases could open up new therapeutic possibilities.

The environmental impact of synthesizing and using Sulfamerazine-d is another area of concern that requires careful consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. By adopting green chemistry principles, researchers aim to make the production process more environmentally friendly without compromising on quality or efficacy.

In conclusion, Sulfamerazine-d (CAS No. 1020719-84-9) represents a significant advancement in pharmaceutical chemistry with promising applications in infectious diseases and inflammatory conditions. Its unique structural properties, combined with advanced synthetic methodologies and innovative drug delivery systems, make it a compelling candidate for further research and development. As regulatory hurdles are overcome and clinical trials progress, Sulfamerazine-d could revolutionize treatment approaches in various medical fields.